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Compound of Interest

Compound Name: Pegamine

Cat. No.: B1496493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of pegamine (CAS:

31431-93-3), a quinazoline alkaloid found in plants such as Peganum harmala and Peganum

nigellastrum. This document compiles available solubility data, outlines a general experimental

protocol for solubility determination, and explores the potential biological implications of a

pegamine-containing nanoparticle.

Pegamine: Compound Profile
IUPAC Name: 2-(3-hydroxypropyl)-3H-quinazolin-4-one

Molecular Formula: C₁₁H₁₂N₂O₂

Molecular Weight: 204.23 g/mol

CAS Number: 31431-93-3

Solubility of Pegamine
The solubility of a compound is a critical physicochemical property that influences its suitability

for various research and development applications, including in vitro biological assays and

formulation development.

Quantitative and Qualitative Solubility Data
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Available data on the solubility of pegamine in various solvents is summarized in the table

below.

Solvent
Quantitative
Solubility

Qualitative
Solubility

Notes

Dimethyl Sulfoxide

(DMSO)

6.25 mg/mL (30.6

mM)[1]
Soluble

Sonication is

recommended to aid

dissolution[1].

Chloroform Data not available Soluble[2] -

Dichloromethane Data not available Soluble[2] -

Ethyl Acetate Data not available Soluble[2][3] -

Acetone Data not available Soluble[2] -

Alcohol Data not available Soluble

Alkaloidal bases are

generally soluble in

alcohol[4].

Note: The qualitative solubility information is based on general statements from suppliers and

literature on alkaloids. Experimental verification is recommended.

Experimental Protocol for Solubility Determination
While a specific, detailed experimental protocol for determining the solubility of pegamine was

not found in the reviewed literature, a general gravimetric method is commonly employed for

quinazoline derivatives and other small molecules. This method can be adapted for pegamine.

Principle
The gravimetric method involves preparing a saturated solution of the compound in a specific

solvent at a given temperature. A known volume of the saturated solution is then evaporated to

dryness, and the mass of the remaining solute is determined.

Materials and Equipment
Pegamine
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Selected solvents (e.g., DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone)

Analytical balance

Thermostatic shaker or water bath

Volumetric flasks

Pipettes

Evaporating dish or pre-weighed vials

Vortex mixer

Centrifuge

Drying oven or vacuum desiccator

General Procedure
Preparation of Saturated Solution:

Add an excess amount of pegamine to a known volume of the selected solvent in a

sealed container.

Agitate the mixture using a thermostatic shaker at a constant temperature until equilibrium

is reached (typically 24-72 hours). The presence of undissolved solid is necessary to

ensure saturation.

Separation of Undissolved Solute:

Centrifuge the saturated solution to pellet the undissolved solid.

Carefully transfer a precise volume of the clear supernatant to a pre-weighed evaporating

dish or vial.

Solvent Evaporation:
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Evaporate the solvent from the dish/vial. This can be done at room temperature, in a

drying oven at a temperature below the compound's decomposition point, or under

vacuum.

Mass Determination and Calculation:

Once the solvent is completely removed, weigh the dish/vial containing the dried

pegamine.

The mass of the dissolved pegamine is the final weight minus the initial weight of the

empty dish/vial.

Calculate the solubility in mg/mL or other desired units.

A general workflow for this experimental protocol is visualized below.
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Preparation of Saturated Solution

Separation

Measurement

Calculation

Add excess Pegamine to solvent

Equilibrate in thermostatic shaker

Agitate

Centrifuge the mixture

Collect clear supernatant

Transfer known volume to pre-weighed vial

Evaporate solvent

Weigh vial with dried Pegamine

Determine mass of dissolved Pegamine

Calculate solubility (e.g., mg/mL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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